Cas no 2158209-59-5 (Boronic acid, B-(5-fluoro-6-nitro-3-pyridinyl)-)

• Product Name: Boronic acid, B-(5-fluoro-6-nitro-3-pyridinyl)-
• CAS No: 2158209-59-5
• MF: C₅H₄BFN₂O₄
• MW: 185.90566444397
• CID: 6218840
• Update Time: 2025-06-11

Boronic acid, B-(5-fluoro-6-nitro-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(5-fluoro-6-nitro-3-pyridinyl)-

• Inchi： 1S/C5H4BFN2O4/c7-4-1-3(6(10)11)2-8-5(4)9(12)13/h1-2,10-11H
• InChI Key： LHSNKFORIVMULR-UHFFFAOYSA-N
• SMILES： B(C1=CC(F)=C([N+]([O-])=O)N=C1)(O)O

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 445.3±55.0 °C(Predicted)
• pka: 4.30±0.11(Predicted)

Additional information on Boronic acid, B-(5-fluoro-6-nitro-3-pyridinyl)-

Boronic acid, B-(5-fluoro-6-nitro-3-pyridinyl) and Its Significance in Modern Chemical Biology

Boronic acid, B-(5-fluoro-6-nitro-3-pyridinyl) (CAS No. 2158209-59-5) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by a boronic acid functional group attached to a pyridine ring substituted with a fluoro and nitro group, exhibits remarkable potential in various biochemical applications. The presence of these specific substituents enhances its reactivity and binding affinity, making it a valuable tool in drug discovery and molecular recognition studies.

The boronic acid moiety is well-known for its ability to form stable complexes with diols, a property that has been extensively utilized in the development of protease inhibitors and diagnostic agents. In particular, Boronic acid, B-(5-fluoro-6-nitro-3-pyridinyl) has shown promise in the inhibition of enzymes such as carbonic anhydrase and kinases, which are implicated in various diseases. The fluorine atom in the molecule contributes to its metabolic stability, while the nitro group enhances its electronic properties, making it an ideal candidate for further derivatization and optimization.

Recent research has highlighted the role of this compound in the development of novel anticancer agents. Studies have demonstrated that Boronic acid, B-(5-fluoro-6-nitro-3-pyridinyl) can selectively target and inhibit specific enzymes overexpressed in cancer cells. This selectivity is attributed to the unique interaction between the boronic acid group and the enzyme's active site, which is mediated by hydrogen bonding and hydrophobic interactions. The fluorine and nitro substituents further fine-tune these interactions, leading to enhanced binding affinity and efficacy.

In addition to its applications in oncology, Boronic acid, B-(5-fluoro-6-nitro-3-pyridinyl) has been explored in the field of infectious diseases. Researchers have utilized this compound to develop inhibitors against viral proteases, which are crucial for viral replication. The boronic acid group's ability to form reversible covalent bonds with these proteases allows for tight binding and effective inhibition. Moreover, the presence of fluorine and nitro groups improves the compound's pharmacokinetic properties, ensuring better absorption and distribution within the body.

The synthesis of Boronic acid, B-(5-fluoro-6-nitro-3-pyridinyl) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro and nitro groups onto the pyridine ring. These methods ensure high yield and purity, which are essential for biological applications. The synthetic pathways also highlight the compound's versatility, as it can be easily modified to produce derivatives with tailored properties for specific applications.

The impact of this compound on drug discovery is further underscored by its role in fragment-based drug design. Fragment-based approaches involve identifying small molecules that bind to target proteins with moderate affinity. These fragments can then be optimized through iterative rounds of modification to produce highly potent inhibitors. Boronic acid, B-(5-fluoro-6-nitro-3-pyridinyl) serves as an excellent starting point for such efforts due to its well-defined binding interactions and structural features.

Advances in computational chemistry have also contributed to the understanding of how Boronic acid, B-(5-fluoro-6-nitro-3-pyridinyl) interacts with biological targets. Molecular docking studies have revealed insights into its binding mode and provided a basis for rational drug design. These studies have shown that the fluorine and nitro groups play critical roles in optimizing binding affinity by influencing electronic distributions and hydrogen bonding networks.

The future prospects of this compound are promising, with ongoing research focusing on expanding its therapeutic applications. Efforts are underway to develop new derivatives that exhibit improved pharmacological properties, such as enhanced solubility and reduced toxicity. Additionally, novel delivery systems are being explored to enhance the bioavailability of Boronic acid, B-(5-fluoro-6-nitro-3-pyridinyl) based drugs.

In conclusion, Boronic acid, B-(5-fluoro-6-nitro-3-pyridinyl) (CAS No. 2158209-59-5) is a versatile compound with significant potential in chemical biology and drug discovery. Its unique structural features and functional properties make it an invaluable tool for developing novel therapeutic agents against various diseases. As research continues to uncover new applications for this compound, its impact on medicine is expected to grow even further.